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Cat. No.: B074363 Get Quote

Introduction

Cobalt(II) oxide (CoO), a p-type semiconductor, has garnered significant interest within the

research community for its application in chemiresistive gas sensors.[1] Its unique electronic

properties and high surface-to-volume ratio in nanostructured forms make it a promising

material for detecting a variety of hazardous and volatile gases.[2] The sensing mechanism of

CoO-based sensors relies on the change in electrical resistance upon exposure to target gas

molecules, a process influenced by surface adsorption and redox reactions.[3] These sensors

typically operate at elevated temperatures (200-500°C) to enhance reaction kinetics and

improve sensitivity.[1][3] This document provides a comprehensive overview of CoO's

application in gas sensing, including its performance metrics, detailed experimental protocols,

and the fundamental sensing mechanism.

Sensing Mechanism

The gas sensing capability of p-type semiconductors like Cobalt(II) oxide is primarily a surface

phenomenon. In an ambient air environment, oxygen molecules are adsorbed onto the CoO

surface. These adsorbed oxygen molecules capture electrons from the CoO, creating electron

holes (h+) and forming a hole-accumulation layer, which decreases the sensor's resistance.

When a reducing gas (like CO, H₂S, or ethanol) is introduced, it reacts with the adsorbed

oxygen ions, releasing the trapped electrons back to the CoO. This process reduces the

concentration of charge carriers (holes), thereby increasing the sensor's resistance. The

magnitude of this resistance change is proportional to the concentration of the target gas.
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Step 1: In Air (Baseline)

Step 2: Exposure to Reducing Gas

Step 3: Signal Transduction
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Part 1: Material Synthesis

Part 2: Sensor Fabrication

Part 3: Performance Testing

Mix Precursors
(e.g., Co(NO₃)₂ + Urea)
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Expose to Target Gas (Rg)

Purge with Air (Recovery)

Analyze Data
(Response, t_res, t_rec)

Performance Metrics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b074363?utm_src=pdf-custom-synthesis
http://136.232.36.98:8080/xmlui/bitstream/handle/123456789/5324/Fabrication%20and%20Gas%20Sensing%20Studies%20of%20Metal%20Oxide-Based%20Sensor%20with%20LabVIEW%20Automation.pdf?sequence=1&isAllowed=y
https://www.mdpi.com/2227-9040/9/8/197
https://pubs.rsc.org/en/content/articlehtml/2023/na/d3na00507k
https://pubs.rsc.org/en/content/articlehtml/2023/na/d3na00507k
https://www.benchchem.com/product/b074363#cobalt-ii-oxide-in-gas-sensing-applications
https://www.benchchem.com/product/b074363#cobalt-ii-oxide-in-gas-sensing-applications
https://www.benchchem.com/product/b074363#cobalt-ii-oxide-in-gas-sensing-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

